Cas no 1508455-78-4 (4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine)

• Product Name: 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine
• CAS No: 1508455-78-4
• MF: C₁₃H₁₀ClFN₂
• MW: 248.683305263519
• CID: 5578309
• Update Time: 2025-06-08

4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)-
• 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine

• Inchi： 1S/C13H10ClFN2/c14-12-7-11(9-2-1-3-10(15)6-9)16-13(17-12)8-4-5-8/h1-3,6-8H,4-5H2
• InChI Key： YCCYHPXJDGWYFB-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C2=CC=CC(F)=C2)=CC(Cl)=N1

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 373.1±27.0 °C(Predicted)
• pka: -0.96±0.39(Predicted)

Additional information on 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine

Professional Introduction to 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine (CAS No. 1508455-78-4)

4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine, with the CAS number 1508455-78-4, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its versatile applications in drug development and its potential in addressing various therapeutic challenges. The compound's unique structural features, including the presence of a chloro group, a cyclopropyl ring, and a fluorophenyl moiety, contribute to its distinctive chemical properties and biological activities.

The synthesis of 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine involves a series of well-defined chemical transformations that highlight the compound's synthetic accessibility. The chloro group at the 4-position enhances the reactivity of the pyrimidine ring, making it a valuable intermediate in the construction of more complex molecules. The cyclopropyl group, on the other hand, introduces steric hindrance that can influence both the physical properties and the biological interactions of the compound. The fluorophenyl substituent at the 6-position adds another layer of functionality, contributing to the compound's overall pharmacological profile.

In recent years, 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research is its role as a precursor in the development of antiviral and anticancer agents. The pyrimidine core is a common motif in many biologically active compounds, and modifications to this core can lead to novel therapeutic entities with improved efficacy and reduced side effects.

Recent studies have demonstrated that derivatives of 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine exhibit significant antiviral activity against various strains of RNA viruses. The fluorine atom in the phenyl ring enhances binding affinity to viral targets, while the chloro and cyclopropyl groups modulate metabolic stability and bioavailability. These findings have opened up new avenues for the development of next-generation antiviral drugs that can combat emerging viral threats more effectively.

The compound's potential in oncology is equally compelling. Preclinical studies have shown that certain analogs of 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine can inhibit the growth of various cancer cell lines by targeting key enzymes involved in DNA replication and cell division. The structural features of this compound allow for precise modulation of its biological activity, making it a valuable scaffold for designing novel anticancer agents with enhanced selectivity and potency.

The synthesis and characterization of 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine also contribute to advancements in synthetic methodology. The development of efficient synthetic routes to this compound has provided chemists with new tools for constructing complex heterocyclic molecules. These methods are not only useful for producing this specific derivative but also serve as templates for synthesizing other biologically relevant pyrimidine-based compounds.

In conclusion, 4-chloro-2-cyclopropyl-6-(3-fluorophenyl)pyrimidine (CAS No. 1508455-78-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases, including viral infections and cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.